Cas no 916421-44-8 (4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid)

• Product Name: 4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid
• CAS No: 916421-44-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD02178899
• CID: 844556
• PubChem ID: 45073792
• Update Time: 2025-05-19

4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-(tert-Butoxycarbonyl)piperidin-3-yl)benzoic acid
• 3-(4-Carboxy-phenyl)-piperidine-1-carboxylic acid tert-butyl ester
• 4-[1-(tert-butoxycarbonyl)piperidin-3-yl]benzoic acid
• 4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]benzoic acid
• Z2044754567
• CS-0100298
• SY344645
• (R)-4-(1-Boc-3-piperidyl)benzoic Acid
• MFCD02178899
• 4-(1-tert-butoxycarbonyl-3-piperidyl)benzoic acid
• N-Boc-3-(4-carboxyphenyl) piperidine, AldrichCPR
• SCHEMBL1935816
• 4-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}benzoic acid
• 4-(1-BOC-piperidin-3-yl)benzoic acid
• 4-[1-(tert-Butoxycarbonyl)-3-piperidinyl]benzoic acid
• 916421-44-8
• PS-21034
• (S)-4-(1-Boc-3-piperidyl)benzoic Acid
• MFCD08461373
• MFCD08461372
• A898038
• SY344644
• 4-(1-(t-Butoxycarbonyl)piperidin-3-yl)benzoic acid
• EN300-12579280
• DTXSID90662838
• 4-(1-(tert-Butoxycarbonyl)piperidin-3-yl)benzoicacid
• I10552
• DB-365502
• 1,1-Dimethylethyl 3-(4-carboxyphenyl)-1-piperidinecarboxylate; 4-[1-(tert-Butoxycarbonyl)piperidin-3-yl]benzoic acid
• 4-(1-Boc-3-piperidyl)benzoic acid
• DB-011969
• 1-Boc-3-(4-Carboxyphenyl)Piperidine
• DB-002287
• 4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid

• MDL： MFCD02178899
• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(21)18-10-4-5-14(11-18)12-6-8-13(9-7-12)15(19)20/h6-9,14H,4-5,10-11H2,1-3H3,(H,19,20)
• InChI Key： KRTMMQOFFHMEON-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2C=CC(C(=O)O)=CC=2)C1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid

4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic Acid (CAS 916421-44-8): A Comprehensive Overview

4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid (CAS 916421-44-8) is a specialized organic compound widely used in pharmaceutical research and drug development. This compound belongs to the class of piperidine derivatives, which are known for their versatile applications in medicinal chemistry. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the benzoic acid moiety makes it a valuable intermediate in the synthesis of complex molecules.

The Boc-protected piperidinylbenzoic acid is particularly significant in the development of protease inhibitors and other therapeutic agents. Researchers often utilize this compound due to its stability and reactivity, which are essential for constructing peptide-based drugs. The CAS 916421-44-8 identifier ensures precise identification in chemical databases, making it a reliable reference for scientists and manufacturers.

One of the key reasons for the growing interest in 4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid is its role in addressing modern healthcare challenges. For instance, the compound has been explored in the context of neurodegenerative diseases and cancer research, where piperidine derivatives are frequently investigated for their potential therapeutic effects. This aligns with current trends in precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

From a chemical perspective, the Boc group in 4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid serves as a protective moiety for amines, preventing unwanted reactions during synthetic processes. This feature is particularly useful in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of bioactive peptides. The compound’s benzoic acid component further enhances its utility, as it can be easily modified to form esters or amides, expanding its applicability in drug design.

The market for piperidine-based intermediates like CAS 916421-44-8 has seen steady growth, driven by the increasing demand for novel pharmaceuticals. Companies specializing in custom synthesis and contract research organizations (CROs) often source this compound to support their projects. Additionally, the rise of AI-driven drug discovery has amplified the need for high-quality building blocks, as computational models frequently predict piperidine derivatives as promising candidates.

For researchers working on central nervous system (CNS) drugs, 4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid offers a strategic advantage. Its structural features align with the requirements for blood-brain barrier penetration, a critical factor in treating conditions like Alzheimer’s and Parkinson’s diseases. This connection to CNS drug development makes the compound a subject of ongoing studies and publications.

In summary, 4-1-(tert-Butoxycarbonyl)-3-piperidinylbenzoic acid (CAS 916421-44-8) is a multifaceted compound with significant relevance in modern pharmaceutical research. Its applications span from peptide synthesis to drug discovery, reflecting its importance in advancing medical science. As the industry continues to evolve, this compound is likely to remain a key player in the development of next-generation therapeutics.